molecular formula C12H24N2O2S B2546333 N-(2-Ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine CAS No. 2249637-84-9

N-(2-Ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine

Cat. No. B2546333
CAS RN: 2249637-84-9
M. Wt: 260.4
InChI Key: VSPBQNDLTVWWPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-Ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine, commonly known as Varenicline, is a medication used to aid smoking cessation. It works by binding to nicotine receptors in the brain, reducing the pleasure associated with smoking and decreasing withdrawal symptoms. In addition to its use in smoking cessation, Varenicline has also been studied for its potential applications in other areas of medicine.

Mechanism of Action

Varenicline works by binding to the same receptors in the brain that nicotine binds to. However, unlike nicotine, Varenicline does not produce the same pleasurable effects. Instead, it blocks the effects of nicotine, reducing the pleasure associated with smoking and decreasing withdrawal symptoms.
Biochemical and Physiological Effects:
Varenicline has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its effectiveness in reducing the pleasure associated with smoking. It has also been shown to decrease the release of other neurotransmitters, including acetylcholine and glutamate.

Advantages and Limitations for Lab Experiments

Varenicline has a number of advantages for use in lab experiments. It is a highly specific and potent compound, making it useful for studying the effects of nicotine on the brain. However, there are also some limitations to its use. Because it is a medication, it may have other effects on the body that could confound experimental results. Additionally, it may not be appropriate for use in certain animal models, as it may have different effects in different species.

Future Directions

There are a number of potential future directions for research involving Varenicline. One area of interest is in the treatment of other addictions, such as alcohol dependence. There is also interest in studying the long-term effects of Varenicline use, including its potential effects on cognitive function. Finally, there is interest in developing new compounds that are similar to Varenicline but may have improved efficacy or fewer side effects.

Synthesis Methods

The synthesis of Varenicline involves a series of chemical reactions starting with the reaction of 2-bromoethyl ethyl sulfone with N,N-dimethyl-4-piperidone to form N-(2-bromoethyl)-N,N-dimethyl-4-piperidone. This compound then undergoes a series of reactions involving various reagents and catalysts to produce the final product, Varenicline.

Scientific Research Applications

Varenicline has been extensively studied for its effectiveness in aiding smoking cessation. Multiple clinical trials have shown that it is more effective than other medications such as nicotine replacement therapy or bupropion. In addition to its use in smoking cessation, Varenicline has also been studied for its potential applications in other areas of medicine, including the treatment of alcohol dependence, depression, and anxiety disorders.

properties

IUPAC Name

N-(2-ethenylsulfonylethyl)-N,1,2-trimethylpiperidin-4-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H24N2O2S/c1-5-17(15,16)9-8-14(4)12-6-7-13(3)11(2)10-12/h5,11-12H,1,6-10H2,2-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSPBQNDLTVWWPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CCN1C)N(C)CCS(=O)(=O)C=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H24N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.40 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.